Cas no 2229012-07-9 ({1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropyl}methanamine)

{1-[2-Chloro-5-(trifluoromethyl)phenyl]-2,2-difluorocyclopropyl}methanamine is a fluorinated cyclopropylamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro- and trifluoromethyl-substituted phenyl ring coupled with a difluorocyclopropyl moiety, offering unique electronic and steric properties. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which may improve bioavailability in drug development. This compound serves as a versatile intermediate for synthesizing bioactive molecules, particularly in the design of enzyme inhibitors or receptor modulators. Its rigid cyclopropyl scaffold contributes to conformational restraint, potentially increasing target selectivity. The amine functionality allows for further derivatization, enabling the exploration of structure-activity relationships in medicinal chemistry.
{1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropyl}methanamine structure
2229012-07-9 structure
Product Name:{1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropyl}methanamine
CAS No:2229012-07-9
MF:C11H9ClF5N
MW:285.640879392624
CID:6352451
PubChem ID:165646357
Update Time:2025-05-21

{1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropyl}methanamine
    • 2229012-07-9
    • {1-[2-chloro-5-(trifluoromethyl)phenyl]-2,2-difluorocyclopropyl}methanamine
    • EN300-1958603
    • Inchi: 1S/C11H9ClF5N/c12-8-2-1-6(11(15,16)17)3-7(8)9(5-18)4-10(9,13)14/h1-3H,4-5,18H2
    • InChI Key: OCFUEVWAWPAQPH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(F)(F)F)C=C1C1(CN)CC1(F)F

Computed Properties

  • Exact Mass: 285.0343678g/mol
  • Monoisotopic Mass: 285.0343678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

{1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropyl}methanamine Pricemore >>

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Additional information on {1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropyl}methanamine

Comprehensive Analysis of {1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropyl}methanamine (CAS No. 2229012-07-9)

The compound {1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropyl}methanamine (CAS No. 2229012-07-9) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This molecule features a difluorocyclopropyl core, which is known for its stability and ability to modulate biological activity. The presence of a trifluoromethyl group and a chloro substituent on the phenyl ring further enhances its reactivity and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical research.

In the context of modern drug discovery, the demand for fluorinated compounds like {1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropyl}methanamine has surged. Fluorination is a key strategy to improve metabolic stability, bioavailability, and binding affinity of drug candidates. Researchers are particularly interested in how the difluorocyclopropyl moiety influences the compound's pharmacokinetic profile. Recent studies suggest that such structures can reduce oxidative metabolism, thereby extending the half-life of potential therapeutics.

Another area of interest is the compound's potential role in agrochemical formulations. The trifluoromethyl group is a common feature in many herbicides and insecticides due to its ability to enhance lipophilicity and target specificity. Farmers and agricultural scientists are increasingly searching for eco-friendly pest control solutions, and this compound's unique properties could contribute to the development of next-generation crop protection agents with reduced environmental impact.

The synthesis of {1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropyl}methanamine involves sophisticated organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and selective fluorination methods. These processes are often topics of discussion in academic forums and industrial R&D circles, as they highlight the challenges and innovations in heterocyclic compound synthesis. The compound's CAS No. 2229012-07-9 serves as a critical identifier for researchers tracking its applications and safety data.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates is expanding rapidly. Companies specializing in custom synthesis and contract research are actively exploring the production scalability of this compound. Its potential as a building block for more complex molecules makes it a sought-after material in the chemical industry. Quality control and regulatory compliance are paramount, given the stringent requirements for GMP-grade chemicals.

Environmental and safety considerations are also critical when working with {1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropyl}methanamine. While not classified as hazardous under current regulations, proper handling and disposal protocols must be followed to ensure workplace safety and environmental protection. Researchers are encouraged to consult the latest Safety Data Sheets (SDS) and adhere to green chemistry principles during its use.

In summary, {1-2-chloro-5-(trifluoromethyl)phenyl-2,2-difluorocyclopropyl}methanamine (CAS No. 2229012-07-9) represents a fascinating intersection of chemistry, biology, and materials science. Its structural features and versatile applications make it a compound of enduring interest to scientists and industry professionals alike. As research continues to uncover new uses for this molecule, its importance in advanced chemical synthesis and applied sciences is likely to grow even further.

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